Cas no 17232-87-0 (4,4'-iminobis(N,N-dimethylbutylamine))

4,4'-iminobis(N,N-dimethylbutylamine) structure
17232-87-0 structure
Product Name:4,4'-iminobis(N,N-dimethylbutylamine)
CAS No:17232-87-0
MF:C12H29N3
MW:215.378762960434
CID:2001598
PubChem ID:547280
Update Time:2025-04-21

4,4'-iminobis(N,N-dimethylbutylamine) Chemical and Physical Properties

Names and Identifiers

    • 4,4'-iminobis(N,N-dimethylbutylamine)
    • Bis-(4-dimethyl-amino-butyl)-amin
    • Solamin
    • Solamine
    • N'-[4-(Dimethylamino)butyl]-N,N-dimethyl-1,4-butanediamine
    • N-[4-(dimethylamino)butyl]-N',N'-dimethylbutane-1,4-diamine
    • 4,4'-Bis(dimethylamino)dibutylamine, 8CI
    • QUMHDXJIDPCZCB-UHFFFAOYSA-N
    • N'-[4-(Dimethylamino)butyl]-N,N-dimethyl-1,4-butanediamine, 9CI
    • DTXSID70338180
    • 1,4-Butanediamine, N'-[4-(dimethylamino)butyl]-N,N-dimethyl-
    • SCHEMBL756103
    • N/'-[4-(Dimethylamino)butyl]-N,N-dimethyl-1,4-butanediamine
    • 2,7,12-Triazatridecane, 2,12-dimethyl-
    • Dibutylamine, 4,4'-bis(dimethylamino)-
    • (4-{[4-(DIMETHYLAMINO)BUTYL]AMINO}BUTYL)DIMETHYLAMINE
    • 17232-87-0
    • Inchi: 1S/C12H29N3/c1-14(2)11-7-5-9-13-10-6-8-12-15(3)4/h13H,5-12H2,1-4H3
    • InChI Key: QUMHDXJIDPCZCB-UHFFFAOYSA-N
    • SMILES: N(CCCCN(C)C)CCCCN(C)C

Computed Properties

  • Exact Mass: 215.236147938g/mol
  • Monoisotopic Mass: 215.236147938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 18.5Ų
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